1-(2-Chloroethyl)-4-(3,4-dichlorophenyl)piperazine

• CAS RN: 199617-03-3
• Molecular Formula: C12H15Cl3N2
• Molecular Weight: 293.6 g/mol
• IUPAC Name: 1-(2-chloroethyl)-4-(3,4-dichlorophenyl)piperazine
• InChI: InChI=1S/C12H15Cl3N2/c13-3-4-16-5-7-17(8-6-16)10-1-2-11(14)12(15)9-10/h1-2,9H,3-8H2
• InChI Key: BZTNECSSZCOPQS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCl)C2=CC(=C(C=C2)Cl)Cl

Description

1-(2-Chloroethyl)-4-(3,4-dichlorophenyl)piperazine is a useful research compound. Its molecular formula is C12H15Cl3N2 and its molecular weight is 293.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of (3,4-dichlorophenyl)piperazine (500 mg) and powdered sodium hydroxide (87 mg) in DMSO (5 mL) was treated with 2-bromo-1-chloroethane (387 mg) and stirred at ambient temperature for 16 hours. The reaction was poured into ice cold water (15 mL) and stirred for 0.5 hours. A solid mass formed and was separated by decanting the water. The aqueous layer was extracted with dichloromethane (5 mL). The solid mass was dissolved with dichloromethane (5 mL) and the combined organics were dried with sodium sulfate, filtered and the solvent removed under vacuum. Flash chromatography (dichloromethane:methanol 1:0 to 10:1) yielded an oil (230 mg) as the titled compound.

Synthesis routes and methods II

Procedure details

A mixture of 1-(3,4-dichlorophenyl)-piperazine (0.05 mol), 1-bromo-2-chloroethane (0.1 mol) and triethylamine (0.05 mol) was stirred for 30 minutes at 100° C. The mixture was cooled, then partitioned between CH2Cl2 and water. The layers were separated. The organic phase was filtered over dicalite. The organic filtrate was dried, filtered and the filtrate was evaporated. The residue was purified by column chromatography over silica gel (eluent: CH2Cl2 /CH3OH 98/2). The pure fractions were collected and the solvent was evaporated, yielding 5.2 g (35%) of 4-(2-chloroethyl)-1-(3,4-dichlorophenyl)-piperazine (interm. 9).